Ezh2-in-3 Ezh2-in-3 EZH2-IN-3 is an EZH2 and EZH1 inhibitor with selective impact on diffuse large B cell lymphoma cell growth.
Brand Name: Vulcanchem
CAS No.: 1377997-28-8
VCID: VC0527693
InChI: InChI=1S/C27H28ClN5O2/c1-26(2)13-19(14-27(3,4)33-26)32-25(34)17-8-9-24(22(28)12-17)35-23-7-5-6-20(21(23)15-29)18-10-11-30-31-16-18/h5-12,16,19,33H,13-14H2,1-4H3,(H,32,34)
SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=C(C=C2)OC3=CC=CC(=C3C#N)C4=CN=NC=C4)Cl)C
Molecular Formula: C27H28ClN5O2
Molecular Weight: 490.0

Ezh2-in-3

CAS No.: 1377997-28-8

Cat. No.: VC0527693

Molecular Formula: C27H28ClN5O2

Molecular Weight: 490.0

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Ezh2-in-3 - 1377997-28-8

Specification

Description EZH2-IN-3 is an EZH2 and EZH1 inhibitor with selective impact on diffuse large B cell lymphoma cell growth.
CAS No. 1377997-28-8
Molecular Formula C27H28ClN5O2
Molecular Weight 490.0
IUPAC Name 3-chloro-4-(2-cyano-3-pyridazin-4-ylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
Standard InChI InChI=1S/C27H28ClN5O2/c1-26(2)13-19(14-27(3,4)33-26)32-25(34)17-8-9-24(22(28)12-17)35-23-7-5-6-20(21(23)15-29)18-10-11-30-31-16-18/h5-12,16,19,33H,13-14H2,1-4H3,(H,32,34)
Standard InChI Key XLRMULHWFRKNQV-UHFFFAOYSA-N
SMILES CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=C(C=C2)OC3=CC=CC(=C3C#N)C4=CN=NC=C4)Cl)C
Appearance Solid powder

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